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Compound of Interest

Compound Name:
3',5'-Dichloro-2'-

hydroxyacetophenone

Cat. No.: B1348521 Get Quote

The proper disposal of 3',5'-Dichloro-2'-hydroxyacetophenone is critical to ensure laboratory

safety and environmental protection. This compound is classified as a hazardous substance,

requiring specific handling and disposal protocols in accordance with federal, state, and local

regulations.[1][2] Improper disposal can lead to skin and eye irritation, respiratory issues, and

environmental contamination.[2]

This guide provides a comprehensive, step-by-step procedure for the safe disposal of 3',5'-
Dichloro-2'-hydroxyacetophenone, intended for researchers, scientists, and drug

development professionals. All chemical waste must be managed through an established

Environmental Health and Safety (EHS) program and must not be disposed of in regular trash

or down the sewer system.[3][4]

Chemical and Physical Properties
A summary of the key quantitative data for 3',5'-Dichloro-2'-hydroxyacetophenone is

presented below. This information is essential for its proper handling and storage.
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Property Value

Molecular Weight 205.04 g/mol

Melting Point 94-97 °C[2]

Boiling Point 132-134 °C at 18 mmHg

Density 1.4 ± 0.1 g/cm³[2]

Flash Point 132.6 ± 27.3 °C[2]

Hazard Classifications
Classification Category

Skin Irritation Category 2[2]

Eye Irritation Category 2[2]

Specific target organ toxicity – single exposure Category 3 (May cause respiratory irritation)[2]

Wassergefährdungsklasse (WGK) WGK 3 (severely hazardous for water)

Detailed Disposal Protocol
The following procedure outlines the necessary steps for the safe disposal of 3',5'-Dichloro-2'-
hydroxyacetophenone waste, including the pure chemical, contaminated materials, and

empty containers.

Step 1: Waste Identification and Segregation
Identify as Hazardous Waste: Due to its hazard classifications (skin, eye, and respiratory

irritant), 3',5'-Dichloro-2'-hydroxyacetophenone must be treated as hazardous waste.[2]

All waste chemicals should generally be treated as hazardous unless confirmed otherwise by

EHS.[5]

Segregate Waste: Store waste 3',5'-Dichloro-2'-hydroxyacetophenone separately from

incompatible materials such as strong oxidizing agents, acids, and bases.[6] Keep different

waste streams (e.g., solid vs. liquid, halogenated vs. non-halogenated) in separate,

designated containers.[7]
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Step 2: Container Selection and Labeling
Select Appropriate Containers: Use a suitable, leak-proof container that is compatible with

the chemical.[7] Plastic containers are often preferred over glass to minimize the risk of

breakage.[3] The container must be in good condition with no leaks or rust.[7]

Label the Container Immediately: As soon as the first particle of waste is added, affix a

"Hazardous Waste" tag or label provided by your institution's EHS department.[3][5]

Complete the Label Information: The label must include the following details in clear, legible

writing (no abbreviations or formulas):[3]

The full chemical name: "3',5'-Dichloro-2'-hydroxyacetophenone".

The quantity or concentration of the waste. For mixtures, list all components.[3]

The date of waste generation.[3]

The specific hazards (e.g., "Irritant," "Skin Irritant," "Eye Irritant"). Check the appropriate

hazard pictograms on the label.[2][3]

Your name, department, and contact information.[3]

Step 3: Waste Accumulation and Storage
Keep Containers Closed: The hazardous waste container must be securely closed at all

times, except when adding waste.[1][7]

Store in a Safe Location: Store the waste container in a designated satellite accumulation

area within the laboratory. This area should be under the control of the laboratory personnel.

Ensure secondary containment is used to capture any potential leaks.[5]

Monitor Accumulation Limits: Do not accumulate more than 55 gallons of hazardous waste in

the laboratory at any time.[5]

Step 4: Disposal of Contaminated Materials and Empty
Containers
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Contaminated Labware: Glassware, gloves, and other lab materials contaminated with 3',5'-
Dichloro-2'-hydroxyacetophenone must be disposed of as hazardous waste.[7] Place

these items in a suitable, labeled container for solid hazardous waste.

Empty Container Disposal:

An empty container that held 3',5'-Dichloro-2'-hydroxyacetophenone must be triple-

rinsed with a suitable solvent (e.g., acetone or ethanol) that can dissolve the chemical.[5]

[7]

Collect the solvent rinsate from all three rinses and dispose of it as liquid hazardous

waste, following the labeling procedures described above.[5][7]

After triple-rinsing and air-drying, deface or remove the original chemical label and the

hazardous waste label. The clean, rinsed container can then be disposed of in the regular

trash or reused for a compatible waste stream.[5][7]

Step 5: Arranging for Waste Pickup
Submit a Pickup Request: Once the waste container is full or the waste is no longer being

generated, complete a hazardous waste pickup request form as required by your institution's

EHS department.[3]

Do Not Transport Waste: Laboratory personnel should not transport hazardous waste.

Trained EHS staff will collect the waste directly from your laboratory.[5]

Never Use Drains or Trash: Never dispose of 3',5'-Dichloro-2'-hydroxyacetophenone
down the sink or in the regular trash.[3][6] Disposal into the sanitary sewer system is

prohibited without explicit written permission from EHS, which would not be granted for a

chemical with these hazard classifications.[3][4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3',5'-Dichloro-2'-hydroxyacetophenone.
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Waste Generation

Hazard Assessment & Segregation

Containment & Labeling

Accumulation

Final Disposal Path

Prohibited Actions

Generate Waste:
3',5'-Dichloro-2'-hydroxyacetophenone

(Pure, Mixture, or Contaminated Material)

Is the waste hazardous?
Yes, it is a skin/eye/respiratory irritant.

Segregate from incompatible chemicals
(e.g., strong oxidizers). DO NOT Pour Down Drain DO NOT Place in Regular Trash

Select a compatible, sealed
hazardous waste container.

Affix 'Hazardous Waste' label.
Complete all fields:

- Full Chemical Name
- Hazards

- Generator Info
- Date

Store in a designated Satellite
Accumulation Area with
secondary containment.

Container Full or No Longer Needed:
Submit Waste Pickup Request to EHS.

EHS Collects Waste for
Proper Disposal.

Click to download full resolution via product page

Caption: Disposal workflow for 3',5'-Dichloro-2'-hydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1348521?utm_src=pdf-custom-synthesis
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://www.echemi.com/produce/pr231129104840-3-5-dichloro-2-hydroxyacetophenone.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.fishersci.com/store/msds?partNumber=AC411910050&productDescription=3-HYDROXYACETOPHENONE+99%2B+5G&vendorId=VN00032119&countryCode=US&language=en
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1348521#3-5-dichloro-2-hydroxyacetophenone-proper-disposal-procedures
https://www.benchchem.com/product/b1348521#3-5-dichloro-2-hydroxyacetophenone-proper-disposal-procedures
https://www.benchchem.com/product/b1348521#3-5-dichloro-2-hydroxyacetophenone-proper-disposal-procedures
https://www.benchchem.com/product/b1348521#3-5-dichloro-2-hydroxyacetophenone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1348521?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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